methyl 4-oxothiolane-2-carboxylate
Overview
Description
Synthesis Analysis
This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and any catalysts or reagents used .Molecular Structure Analysis
This would involve a discussion of the compound’s molecular structure, including its atomic arrangement and any important functional groups. Tools like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose .Chemical Reactions Analysis
This would involve a discussion of the compound’s reactivity, including any known reactions it undergoes and the conditions under which these reactions occur .Physical And Chemical Properties Analysis
This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-oxothiolane-2-carboxylate involves the reaction of 2-chloroacetyl chloride with thiourea followed by cyclization with methyl mercaptoacetate.", "Starting Materials": [ "2-chloroacetyl chloride", "thiourea", "methyl mercaptoacetate" ], "Reaction": [ "Step 1: React 2-chloroacetyl chloride with thiourea in the presence of a base such as triethylamine to form 2-chloroacetylthiourea.", "Step 2: Cyclize 2-chloroacetylthiourea with methyl mercaptoacetate in the presence of a base such as potassium carbonate to form methyl 4-oxothiolane-2-carboxylate.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
89533-78-8 |
Product Name |
methyl 4-oxothiolane-2-carboxylate |
Molecular Formula |
C6H8O3S |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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![2-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole](/img/structure/B6235985.png)